Cas no 13739-02-1 (Diacerein)

• Product Name: Diacerein
• CAS No: 13739-02-1
• MF: C₁₉H₁₂O₈
• MW: 368.293786048889
• MDL: MFCD00468030
• CID: 49455
• PubChem ID: 24894281
• Update Time: 2025-10-21

Diacerein Chemical and Physical Properties

Names and Identifiers

• diacerein
• 1,8-DIACETOXY-3-CARBOXYANTHRAQUINONE
• DIACERHEIN
• DIACETYL RHEIN
• 1,8-diacetoxyanthraquinone-3-carboxylicacid
• 4,5-bis(acetyloxy)-9,10-dihydro-9,10-dioxo-2-anthracenecarboxylicaci
• 4,5-diacetylrhein
• 4,5-Diacetoxy-9,10-dihydro-9,10-dioxo-2-anthracenecarboxylic acid
• 4,5-diacetyloxy-9,10-dioxoanthracene-2-carboxylic Acid
• DIACETYL RHEIN(P)
• DIACETYL RHEIN(SH)
• Lycopene Power
• 4,5-Diacetoxyanthraquinone-2-carboxylic Acid
• artrodar
• DAR
• Diacereine
• Fisiodar
• rhein,diacetate
• SF 277
• Diacetylrhein
• DIACERIN
• Diacereinum [Latin]
• Diacereine [French]
• Diacereina [Spanish]
• C19H12O8
• MLS000028577
• 4HU6J11EL5
• 1,8-Diacetoxyanthraquinone-3-carboxylic acid
• 4,5-diacetoxy-9,10-dioxo-anthracene-2-carboxylic acid
• DIACEREIN [MI]
• DIACEREIN [USAN]
• TYNLGDBUJLVSMA-UHFFFAOYSA-N
• BRN 2184909
• M01AX21
• KBio2_002395
• BCP10834
• MFCD00468030
• Diacerein, European Pharmacopoeia (EP) Reference Standard
• 4,5-Bis(acetyloxy)-9,10-dihydro-9,10-dioxo-2-anthracenecarboxylic Acid
• AC-203
• SpecPlus_000643
• KBio3_001974
• WHO 5371
• KBio1_001683
• DTXCID2025636
• 2-Anthracenecarboxylic acid, 4,5-bis(acetyloxy)-9,10-dihydro-9,10-dioxo-
• DivK1c_006739
• NSC-758147
• Gesamtmatrix
• SW199355-2
• Spectrum2_000823
• DTXSID4045636
• NCGC00018274-04
• Spectrum4_001036
• SPECTRUM1502010
• 9,10-Dihydro-4,5-dihydroxy-9,10-dioxo-2-anthroic acid diacetate
• SCHEMBL25784
• 4,5-bis(acetoxy)-9,10-dihydro-9,10-dioxo-2-anthracenecarboxylic acid
• GTPL10800
• SMR000058958
• NS00018043
• Diacerein impurity mixture
• CCG-40287
• 4,5-diacetyloxy-9,10-bis(oxidanylidene)anthracene-2-carboxylic acid
• NCGC00022114-03
• HMS3714B20
• Pharmakon1600-01502010
• KBioSS_002400
• W-108237
• Diacerein [USAN:INN]
• AM807992
• M-01AX21
• Zondar (TN)
• KBio2_004963
• 4,5-diacetyloxy-9,10-dioxo-2-anthracenecarboxylic acid
• 2-ANTHROIC ACID, 9,10-DIHYDRO-4,5-DIHYDROXY-9,10-DIOXO-, DIACETATE
• Diacerein [INN]
• Verboril
• KBio2_007531
• NCGC00018274-03
• DIACEREIN [EP MONOGRAPH]
• HY-N0283
• Tox21_110856
• Diacereinum
• EINECS 237-310-2
• Diacerein (USAN/INN)
• SR-01000003156-4
• 9,10-Dihydro-4,5-dihydroxy-9,10-dioxo-2-anthroic acid, diacetate
• NSC758147
• DIACEREIN [WHO-DD]
• AB00053327_14
• Spectrum_001876
• 112118-18-0
• HMS3652D06
• DIACEREIN [MART.]
• CHEBI:94708
• UNII-4HU6J11EL5
• Diacereina
• Rhein, diacetate
• D07270
• 4,5-bis(acetyloxy)-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
• Q413178
• SR-01000003156
• Zondar
• A807252
• CHEMBL41286
• NCGC00018274-02
• AC-201
• KBioGR_001591
• 4,5-diacetoxy-9,10-diketo-anthracene-2-carboxylic acid
• ART 50
• Tox21_110856_1
• EN300-7368632
• Rhein diacetate
• Diacerein- Bio-X
• KS-5088
• NCGC00018274-05
• D4061
• SBI-0052833.P002
• SF-277
• SPBio_000745
• Spectrum3_000937
• SR-01000003156-2
• 9,10-Dihydro-4,5-diacetoxy-9,10-2-anthracenecarboxylic acid
• FT-0603096
• NSC 758147
• 4,5-diacetoxy-9,10-dihydro-9,10-dioxoanthracene-2-carboxylic acid
• 13739-02-1
• Diacerhein; Diacetylrhein
• AKOS005622705
• SR-01000003156-3
• 4,5-Diacetoxy-9,10-dihydro-9,10-dioxo-2-anthrylcarbonsaeure
• 4,5-diacetoxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
• Diora
• BDBM32018
• Spectrum5_001819
• s4267
• RHEIN DIACETATE [MI]
• KW-4800
• BD164367
• cid_26248
• NCGC00018274-01
• DB11994
• CAS-13739-02-1
• 3-10-00-04790 (Beilstein Handbook Reference)
• Diacerein, >=95% (HPLC)
• inverted exclamation markY95% pound HPLC)
• BRD-K69122748-001-09-3
• BRD-K69122748-001-11-9
• BBL011075
• STK802271
• BRD-K69122748-001-10-1
• Diacerein

• MDL： MFCD00468030
• Inchi： 1S/C19H12O8/c1-8(20)26-13-5-3-4-11-15(13)18(23)16-12(17(11)22)6-10(19(24)25)7-14(16)27-9(2)21/h3-7H,1-2H3,(H,24,25)
• InChI Key： TYNLGDBUJLVSMA-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC(C(=O)O)=CC2C(C3C=CC=C(C=3C(C=21)=O)OC(C)=O)=O
• BRN： 2184909

Computed Properties

• Exact Mass: 368.05300
• Monoisotopic Mass: 368.05321734 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 124
• Molecular Weight: 368.3

Experimental Properties

• Color/Form: Powder
• Density: 1.4910
• Melting Point: 241.0 to 245.0 deg-C
• Boiling Point: 631.5°C at 760 mmHg
• Flash Point: 231.8±25.0 °C
• Refractive Index: 1.634
• PSA: 124.04000
• LogP: 2.01080
• Merck: 2960

Diacerein Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：CB8781000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids
• Anthraquinones
• Other Chemical additives Functional Additives